Cas no 148502-20-9 (7-Amino-6,7-dihydro-5H-indeno5,6-d1,3dioxol-5-one Hydrochloride)

• Product Name: 7-Amino-6,7-dihydro-5H-indeno5,6-d1,3dioxol-5-one Hydrochloride
• CAS No: 148502-20-9
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• MDL: MFCD04035629
• CID: 1087675
• PubChem ID: 24213730
• Update Time: 2025-06-09

7-Amino-6,7-dihydro-5H-indeno5,6-d1,3dioxol-5-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Amino-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-one hydrochloride
• 1T-0603
• 5,6-methylenedioxy-1-oxoindan-3-ylammonium chloride
• AG-A-91344
• aminodihydroindenoddioxolonehydrochloride
• CTK7D5594
• RP13119
• SBB097200
• AKOS005069871
• 5-amino-5,6-dihydrocyclopenta[f][1,3]benzodioxol-7-one;hydrochloride
• 7-amino-2H,6H,7H-indeno[5,6-d][1,3]dioxol-5-one hydrochloride
• 7-AMINO-2H,5H,6H,7H-INDENO[5,6-D][1,3]DIOXOL-5-ONE HYDROCHLORIDE
• MFCD04035629
• CS-0337164
• 148502-20-9
• DTXSID90639989
• 7-amino-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-onehydrochloride
• 7-Amino-6,7-dihydro-2H,5H-indeno[5,6-d][1,3]dioxol-5-one--hydrogen chloride (1/1)
• 7-Amino-6,7-dihydro-5H-indeno5,6-d1,3dioxol-5-one Hydrochloride

• MDL： MFCD04035629
• Inchi： 1S/C10H9NO3.ClH/c11-7-3-8(12)6-2-10-9(1-5(6)7)13-4-14-10;/h1-2,7H,3-4,11H2;1H
• InChI Key： MGGDDVHCXUSHOV-UHFFFAOYSA-N
• SMILES： Cl.O1COC2C1=CC1=C(C=2)C(CC1N)=O

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Melting Point: 270-273°(dec)

7-Amino-6,7-dihydro-5H-indeno5,6-d1,3dioxol-5-one Hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 7-Amino-6,7-dihydro-5H-indeno5,6-d1,3dioxol-5-one Hydrochloride

Research Brief on 7-Amino-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-one Hydrochloride (CAS: 148502-20-9)

7-Amino-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-one Hydrochloride (CAS: 148502-20-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and anti-inflammatory drugs. This research brief aims to provide an overview of the latest findings related to this compound, its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's unique indeno-dioxolane structure makes it a versatile scaffold for the development of pharmacologically active molecules. Recent synthetic methodologies have optimized the production of 7-Amino-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-one Hydrochloride, achieving higher yields and purity levels. These advancements are critical for scaling up production for preclinical and clinical studies. Furthermore, the compound's hydrochloride salt form enhances its solubility, making it more suitable for formulation in various drug delivery systems.

Pharmacological studies have demonstrated that derivatives of 7-Amino-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-one exhibit promising activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings suggest potential applications in treating neurological disorders such as Parkinson's disease and depression. Additionally, recent in vitro and in vivo studies have highlighted its anti-inflammatory properties, which could be leveraged in developing new treatments for chronic inflammatory conditions.

In conclusion, 7-Amino-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-one Hydrochloride represents a promising candidate for further drug development. Its synthetic accessibility, coupled with its diverse pharmacological profile, positions it as a valuable tool in medicinal chemistry. Future research should focus on elucidating its mechanism of action and optimizing its therapeutic efficacy through structural modifications. The continued exploration of this compound and its derivatives holds significant potential for addressing unmet medical needs in CNS and inflammatory diseases.